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Compound of Interest

Compound Name: Trihexylphosphine

Cat. No.: B1293673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trihexylphosphine is a versatile organophosphorus compound utilized as a ligand in

organometallic chemistry and catalysis. Its air-sensitive and irritant nature necessitates strict

adherence to safety protocols to ensure the well-being of laboratory personnel and the integrity

of experimental outcomes. This in-depth guide provides a comprehensive overview of the

safety and handling precautions for trihexylphosphine, including its chemical and physical

properties, potential hazards, recommended personal protective equipment, and emergency

procedures.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of trihexylphosphine is

fundamental to its safe handling.
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Property Value Reference

Molecular Formula C18H39P [1][2]

Molar Mass 286.48 g/mol [1][2][3]

Appearance Colorless liquid [1][2]

Density 0.83 g/cm³ [1][2]

Melting Point 20 °C [1]

Boiling Point 227 °C @ 50 mmHg [1][2]

Flash Point 179.1 °C [1]

Refractive Index 1.4640 to 1.4680 [1]

Sensitivity Air sensitive [1]

Solubility
Insoluble in water. Soluble in

most organic solvents.

Hazard Identification and Classification
Trihexylphosphine is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[3]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[3][4]

May cause an allergic skin

reaction
Category 1

H317: May cause an allergic

skin reaction.[3]

Primary Hazards:

Irritant: Causes irritation to the skin, eyes, and respiratory system.[1][4]
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Air Sensitive: Reacts with air, which can affect its integrity and potentially lead to the

formation of hazardous byproducts.[1]

Toxicity Profile
While specific toxicological data for trihexylphosphine is limited, data from analogous trialkyl

and triarylphosphines can be used to infer its potential toxicity.

Toxicity Data
(Analogous
Compounds)

Value Species Compound

LD50 Oral 700 mg/kg Rat Triphenylphosphine

LC50 Inhalation > 1,600 mg/m³/10min Mouse Trioctylphosphine[1]

Dermal LD50 > 4000 mg/kg bw Rabbit Triphenylphosphine

Trialkylphosphines are generally considered to be acute hazards. Inhalation can lead to

respiratory distress, and skin contact may cause lasting irritation.[1]

Safe Handling and Storage
Adherence to strict handling and storage protocols is crucial for minimizing exposure and

ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling trihexylphosphine.
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PPE Type Specification

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be required in

situations with a higher risk of splashing.[4][5]

Skin Protection

Chemical-resistant gloves (e.g., butyl rubber). A

lab coat or protective suit should be worn to

prevent skin contact.[4][5]

Respiratory Protection

A gas mask or vapor respirator should be used,

especially when handling outside of a fume

hood or in poorly ventilated areas.[4][5]

Handling Procedures
Ventilation: All handling of trihexylphosphine should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4]

Inert Atmosphere: Due to its air sensitivity, trihexylphosphine should be handled under an

inert atmosphere (e.g., nitrogen or argon).[4]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[4]

Hygiene: Wash hands and face thoroughly after handling.[4]

Storage Requirements
Container: Keep the container tightly closed.[4]

Conditions: Store in a cool, dry, and dark place.[1][4] The recommended storage temperature

is room temperature or 2-8°C, under nitrogen.[1]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is essential.
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First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Seek medical

attention if you feel unwell.[4]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

advice.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion
Rinse mouth with water. Seek medical attention.

[4]

Spill and Disposal Procedures
Spill Containment: Wear suitable protective equipment. Isolate the spill area and prevent

entry into drains.

Cleanup: For small spills, absorb the material with a non-combustible absorbent material

(e.g., sand) and place it into a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Entrust

disposal to a licensed waste disposal company.[4]

Fire and Explosion Data
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Property Value

Flash Point 179.1 °C[1]

Suitable Extinguishing Media
Dry powder, foam, water spray, carbon dioxide

(CO2).[4]

Hazardous Combustion Products
May produce toxic fumes of phosphorus oxides

and phosphine upon heating.[4]

Experimental Protocols for Hazard Assessment
The following are summaries of standardized OECD protocols for assessing the skin and eye

irritation potential of a chemical like trihexylphosphine.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test provides information on the health hazards likely to arise from dermal exposure to a

substance.[6]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6cm²) of an animal, typically an albino rabbit.[6] The exposure period is 4

hours, after which the residual substance is removed.[6]

Observation: The animal is observed for signs of erythema (redness) and edema (swelling)

for up to 14 days.[6]

Classification: The dermal irritation scores are evaluated based on the nature, severity, and

reversibility of the lesions. If the responses persist to the end of the 14-day observation

period, the substance is considered an irritant.[6]

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
This guideline is used to assess the potential of a substance to cause eye irritation or damage.

Principle: A weight-of-the-evidence analysis of existing data is performed first to avoid

unnecessary animal testing.[7] If testing is necessary, a single dose of the substance is
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applied to the eye of an animal.

Procedure: The use of analgesics and anesthetics is recommended to avoid pain and

distress to the animal.[7]

Classification: The substance is classified based on the severity and reversibility of eye

lesions. Substances known to be corrosive or severely irritating to the skin are presumed to

be corrosive to the eyes as well and should not be tested in vivo.[7]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of trihexylphosphine
in a research setting.
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Trihexylphosphine Safe Handling Workflow

Preparation & Risk Assessment

Handling & Experimentation

Cleanup & Waste Disposal Emergency Response

Conduct Risk Assessment
(Review SDS, identify hazards)

Gather Materials
(Chemical, inert gas, glassware)

Don Appropriate PPE
(Gloves, goggles, lab coat, respirator)

Work in a Certified
Chemical Fume Hood

Handle Under
Inert Atmosphere

Perform Experiment

Monitor for Spills
or Exposure

Decontaminate Glassware
& Work Area Spill Occurs Personal Exposure

Segregate & Label
Hazardous Waste

Dispose of Waste via
Authorized Channels

Remove PPE Correctly

Wash Hands Thoroughly

Evacuate Area Administer First Aid
(Eye wash, safety shower)

Notify Supervisor &
Emergency Services

Follow Spill
Cleanup Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling of trihexylphosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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